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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol and technical data for the high-
temperature dyeing of polyester (polyethylene terephthalate, PET) fabrics using C.I. Disperse
Yellow 49. This information is intended to guide researchers in achieving consistent, high-
quality dyeing results for applications where precise coloration and robust performance are
critical.

Introduction

Disperse Yellow 49 (CAS No. 54824-37-2) is a methine-class disperse dye known for
producing a bright, greenish-yellow shade on polyester fibers.[1] Its molecular formula is
C21H22N402.[2][3] Disperse dyes are non-ionic, water-insoluble colorants ideal for dyeing
hydrophobic fibers like polyester.[4] The compact, crystalline structure of polyester necessitates
a high-temperature dyeing process (typically 130°C) to facilitate fiber swelling, which allows the
dye molecules to penetrate and diffuse into the polymer matrix.[5][6] This high-temperature
exhaust method ensures deep shades and excellent fastness properties.[5][7] However, it is
noted that Disperse Yellow 49 is sensitive to alkaline conditions at high temperatures and may
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not be suitable for high-pressure dyeing.[1] The optimal pH for its application is in the acidic
range of 3 to 5.[1]

Quantitative Data

The following tables summarize the key physicochemical and performance data for C.I.
Disperse Yellow 49.

Table 1: Physicochemical Properties of C.l. Disperse Yellow 49

Property Value

C.l. Name Disperse Yellow 49

CAS Number 54824-37-2[1]

Molecular Formula C21H22N402[2][3]
Molecular Weight 362.43 g/mol [1][8]
Chemical Class Methine[1]

Appearance Light brown powder[1][2]

Soluble in acetone and ethanol; slightly soluble

Solubilit
Y in heated DMSO and methanol.[1][2][3]

Table 2: Recommended High-Temperature Dyeing Parameters for Polyester
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Parameter

Recommended Value

Dye Concentration

0.5 - 2.0% (on weight of fiber, 0.w.f.)

Liquor Ratio

1:10 - 1:15[5]

Dyeing Temperature

130°C[5][9]

Dyeing Time

30 - 60 minutes at 130°C[5][9]

pH of Dyebath

4.5 - 5.5 (adjusted with acetic acid)[5][10]

Heating Rate

1.5 - 2.0°C / minute[5]

Cooling Rate

2.0 - 3.0°C / minute

Table 3: Typical Fastness Properties of Disperse Yellow 49 on Polyester

. Rating (1-8
AATCC Rating (1-5
ISO Method Scale for
Fastness Test ] Method Scale, .
(Typical) ) Light,
(Typical) 5=Excellent)
8=Excellent)
Washing
Fastness (Color ISO 105-C06[11] AATCC 61 4-5[1]
Change)
Washing
Fastness ISO 105-C06[11] AATCC 61 5[1]
(Staining)
Perspiration
ISO 105-E04 AATCC 15 5[1]
Fastness
Ironing Fastness  1SO 105-X11 AATCC 133 5[1]
Light Fastness ISO 105-B02 AATCC 16 7[1]

Note: Fastness properties can vary based on the depth of shade and the quality of the after-

tfreatment process.
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Experimental Protocols

This section details the step-by-step procedures for dyeing polyester fabric and evaluating the
results.

e Substrate: 100% Polyester fabric, scoured and pre-wetted.
o Dye: C.I. Disperse Yellow 49 (technical grade)[8]

e Chemicals:

o

Anionic Dispersing Agent (e.g., sodium lignosulfonate)

o

Leveling Agent (non-ionic surfactant blend)

[¢]

Acetic Acid (Glacial)

[¢]

Sodium Hydroxide

o

Sodium Hydrosulfite (85% min.)

o

Non-ionic Detergent
e Equipment:
o High-temperature laboratory dyeing machine (e.g., Glycerin or IR bath dyer)
o Analytical balance
o Beakers and graduated cylinders
o pH meter
o Spectrophotometer for color measurement
o Wash fastness tester[12]

o Crockmeter (Rubbing fastness tester)[13]
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o Light fastness tester (Xenon arc lamp)[13]

This protocol is for a 2% o.w.f. dyeing on a 10 g polyester sample with a 1:15 liquor ratio.

e Dye Dispersion Preparation:

o Weigh 0.2 g of Disperse Yellow 49.

o Create a smooth paste with a small amount of water (2-3 mL) and 0.2 g (1 g/L) of
dispersing agent.

o Gradually add hot water (40-50°C) to the paste under constant stirring to create a fine,
stable dispersion (total volume ~20 mL).

» Dye Bath Preparation:

o

The total volume for a 1:15 liquor ratio is 150 mL (10 g fabric x 15).

[¢]

Fill the dyeing vessel with 130 mL of distilled water.

[¢]

Add 0.15 g (1 g/L) of leveling agent to the dyebath.

[e]

Adjust the pH of the dyebath to 4.5-5.5 using a few drops of dilute acetic acid.[10]

o

Add the prepared dye dispersion to the dyebath and mix thoroughly.

e Dyeing Cycle:

o Introduce the pre-wetted 10 g polyester fabric sample into the sealed dyeing vessel.

[e]

Place the vessel in the dyeing machine at an initial temperature of 60°C.[9]

Run for 10 minutes at 60°C.

o

[¢]

Raise the temperature to 130°C at a controlled rate of 2°C/minute.[5]

o

Maintain the temperature at 130°C for 45-60 minutes, ensuring continuous agitation or
circulation.[5][9]

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://darongtester.com/mastering-color-fastness-test-methods-and-techniques-for-exceptional-results/
https://www.benchchem.com/product/b1656943/docs?utm_src=pdf-body#application-notes-high-temperature-dyeing-of-polyester-with-disperse-yellow-49
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.scribd.com/doc/126055419/High-Temp-Dyeing-Method-on-Polyester-Fabric
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://www.scribd.com/doc/126055419/High-Temp-Dyeing-Method-on-Polyester-Fabric
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Cool the dyebath down to 70°C at a rate of 2-3°C/minute.
o Drain the dyebath.

This step is crucial for removing unfixed surface dye, which significantly improves wet fastness
and prevents crocking (rubbing off of color).[5]

e Prepare a fresh bath at a 1:15 liquor ratio.
e Add the following chemicals:
o 2 g/L Sodium Hydroxide
o 2 g/L Sodium Hydrosulfite
o Treat the dyed fabric in this reduction bath at 70-80°C for 15-20 minutes.[14]
 Drain the bath.
» Rinse the fabric thoroughly with hot water (60°C) for 10 minutes.
¢ Neutralize the fabric with a dilute solution of acetic acid (0.5 g/L) for 5 minutes.
e Rinse again with cold water until the water runs clear.

e Squeeze excess water and air-dry or oven-dry the fabric at a temperature not exceeding
100°C.

o Color Yield (K/S Value): Measure the spectral reflectance of the dyed fabric using a
spectrophotometer and calculate the color strength (K/S value) using the Kubelka-Munk
equation. Higher K/S values indicate greater color yield.[15]

e Washing Fastness: Assess according to ISO 105-C06 or AATCC 61 standards. Evaluate
both the color change of the sample and the staining on adjacent multifiber fabric using
standard grey scales.[11][13]

e Rubbing Fastness: Evaluate dry and wet rubbing fastness according to ISO 105-X12 or
AATCC 8 using a crockmeter.[13]
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o Light Fastness: Determine the resistance to fading upon light exposure according to ISO
105-B02 or AATCC 16, using a xenon arc lamp and comparing against blue wool standards.
[13]

Diagrams and Workflows
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1. Dye Dispersion 2. Dyebath Preparation
(Dye + Dispersing Agent + H20) (H20 + Auxiliaries + pH Adjust)

'

3. Add Dye Dispersion to Bath

l

4. Introduce Polyester Fabric

l

5. Dyeing Cycle
(Ramp 60°C -> 130°C)

l

6. Hold at 130°C
(45-60 min)

l

7. Cool to 70°C

l

8. Reduction Clearing
(NaOH + Na2S204 at 70-80°C)

l

9. Hot Rinse & Neutralize

l

10. Cold Rinse & Dry

l

11. Evaluation
(K/S, Fastness Tests)
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Caption: Experimental workflow for high-temperature polyester dyeing.
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Caption: Mechanism of dye transfer from bath to polyester fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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